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Compound of Interest

Compound Name: Indium(lll) chloride tetrahydrate

Cat. No.: B1582226

Essential Safety and Handling Guide for
Indium(lll) Chloride Tetrahydrate

This guide provides critical safety, handling, and disposal protocols for Indium(lll) chloride
tetrahydrate, designed for laboratory and drug development professionals. Adherence to these
procedures is essential for minimizing risks and ensuring a safe research environment.

Indium(lll) chloride tetrahydrate is a moisture-sensitive, corrosive solid that poses significant
health risks upon exposure.[1][2] It can cause severe skin burns, serious eye damage, and
harm to the lungs through repeated or prolonged inhalation.[1][2] Furthermore, it is suspected
of causing genetic defects, cancer, and reproductive harm.[3]

Hazard Identification and Classification

A summary of the GHS hazard classifications for Indium(lll) chloride tetrahydrate is provided
below.
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Hazard Classification Category Hazard Statement
) ) o Causes severe skin burns and
Skin Corrosion / Irritation 1B/1C
eye damage.[1][2]
) Causes serious eye damage.
Serious Eye Damage 1
[11[4]
N o Causes damage to lungs
Specific Target Organ Toxicity
1 through prolonged or repeated
(Repeated Exposure) o
exposure if inhaled.[1]
Specific Target Organ Toxicity 1 Causes damage to organs
(Single Exposure) (Lungs).[3]
o Suspected of causing genetic
Germ Cell Mutagenicity 2
defects.[3]
) o Suspected of causing cancer.
Carcinogenicity 2
[3]
] o Suspected of damaging fertility
Reproductive Toxicity 2 )
or the unborn child.[3]
Acute Toxicity (Oral) 4 Harmful if swallowed.[4]
Aquatic Hazard (Acute) 2 Toxic to aquatic life.[1]
) ) Harmful to aquatic life with
Aquatic Hazard (Chronic) 3

long lasting effects.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Indium(lil)

chloride tetrahydrate. Engineering controls, such as a chemical fume hood, should be the

primary means of exposure control.[5]
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Protection Type

Specification

Rationale

Eye / Face Protection

Chemical safety goggles with

side shields and a face shield.

[4]

Protects against dust particles,
splashes, and severe eye
damage.[1][6]

Skin Protection

Chemical-resistant gloves
(tested to EN 374 standard).[4]

Prevents direct contact and
severe skin burns.[2] Consult
the glove manufacturer for
specific chemical resistance

data.

Body Protection

Lab coat or protective clothing.
[5][7] For large quantities or
spill cleanup, a full chemical-
resistant suit may be required.
[4]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

For routine use in a fume
hood, respiratory protection
may not be required. If dust is
generated or ventilation is
inadequate, a full-face particle
respirator with N100 (US) or
P3 (EN 143) cartridges is

necessary.[1]

Protects against inhalation of
harmful dust, which can

damage the lungs.[1][7]

Operational Plan: Safe Handling Protocol

1. Engineering Controls:

¢ Always handle Indium(lll) chloride tetrahydrate inside a certified chemical fume hood to

minimize inhalation exposure.[5][8]

o Ensure that a safety shower and an eyewash station are readily accessible and their

locations are clearly marked.[3][8]

2. Administrative Controls & Best Practices:
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e Avoid contact with skin and eyes.[1][4]

e Prevent the formation of dust and aerosols.[1][4][5]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][5]
e Wash hands and face thoroughly after handling the substance.[1][3][5]

o Keep the container tightly closed when not in use.[1]

3. Storage:

o Store in a designated corrosives area.[5][8]

e The substance is moisture-sensitive and hygroscopic; store in a dry, well-ventilated place,
preferably under an inert atmosphere.[1][5]

o Store locked up and away from incompatible materials such as strong acids and oxidizing
agents.[3][8]

Emergency Protocol: Spill Response Plan

In the event of a spill, follow these steps immediately.

o Evacuate: Evacuate all non-essential personnel from the immediate spill area.[1]

o Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the dust.

o Wear PPE: Don appropriate PPE, including respiratory protection (N100/P3 respirator),
chemical-resistant gloves, safety goggles, a face shield, and protective clothing.[1][4]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains or waterways.[1][7]

e Clean-up:

o Gently sweep or shovel the spilled solid material into a suitable, labeled, and closed
container for disposal.[1][3][5]
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o Avoid generating dust during clean-up.[1][4]
o Decontamination: Thoroughly clean the contaminated area and any equipment used.[3][4]

» Disposal: Dispose of the waste container and any contaminated materials as hazardous
waste.[1]
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Caption: Workflow for handling an Indium(lll) chloride tetrahydrate spill.
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Disposal Plan

Chemical waste, including unused product and contaminated materials, must be handled as
hazardous waste.

o Waste Collection: Collect surplus material and residues in their original containers or in other
suitable, tightly sealed, and clearly labeled containers.[1][7]

¢ Licensed Disposal: Arrange for disposal through a licensed and approved waste disposal
company.[1] Do not mix with other waste.

o Regulatory Compliance: All disposal activities must be in strict accordance with federal,
state, and local environmental regulations.[3][7]

o Environmental Protection: Under no circumstances should this chemical be discharged into
sewers, drains, or the environment.[1][7]

Exposure Control Parameters

Adherence to occupational exposure limits is crucial for personnel safety.

Component Basis Limit Type Value

Canada (Alberta, ] ]
] ) ] ) i TWA (Time-Weighted
Indium trichloride Ontario, Québec 0.1 mg/m3[1]

Average
OELs) ge)

First Aid Measures

In case of any exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) to the responding physician.[1][6]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and call for immediate medical help.[1][5][8]

o Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin area
with large amounts of water for at least 15 minutes.[1][5]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and
easy to do.[1][2]

 Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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